Cas no 54170-84-2 (9H-Purine, 6-ethyl-)
9H-Purine, 6-ethyl- structure
Product Name:9H-Purine, 6-ethyl-
9H-Purine, 6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine, 6-ethyl-
- 1H-Purine, 6-ethyl- (9CI)
- 6-ethyl-7H-purine
- AC1O317P
- CTK1H3558
- CTK8J1467
- NSC517635
- SureCN129625
- SureCN2930055
- NSC-517635
- DTXSID20422220
- 6-Ethyl-9H-purine
- 54170-84-2
- SCHEMBL129625
- 1H-Purine,6-ethyl-(9ci)
- AKOS006355149
-
- Inchi： 1S/C7H8N4/c1-2-5-6-7(10-3-8-5)11-4-9-6/h3-4H,2H2,1H3,(H,8,9,10,11)
- InChI Key： JRFCCWPVTPYGTN-UHFFFAOYSA-N
- SMILES： N1C=NC2C1=C(CC)N=CN=2
Computed Properties
- Exact Mass: 148.07504
- Monoisotopic Mass: 148.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 49.44
- LogP: 0.91530
9H-Purine, 6-ethyl- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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